Cas no 892759-06-7 (7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 892759-06-7
• MF: C₂₅H₂₈ClFN₂O₃S
• MW: 491.017827987671
• CID: 5422589
• PubChem ID: 20905312
• Update Time: 2025-11-01

7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one
• 892759-06-7
• AKOS001925040
• F3411-0587
• 7-azepan-1-yl-1-butyl-3-[(3-chlorophenyl)sulfonyl]-6-fluoroquinolin-4(1H)-one
• 7-(azepan-1-yl)-1-butyl-3-((3-chlorophenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one
• 7-(azepan-1-yl)-1-butyl-3-(3-chlorophenyl)sulfonyl-6-fluoroquinolin-4-one
• 1-Butyl-3-[(3-chlorophenyl)sulfonyl]-6-fluoro-7-(hexahydro-1H-azepin-1-yl)-4(1H)-quinolinone

• Inchi： 1S/C25H28ClFN2O3S/c1-2-3-11-29-17-24(33(31,32)19-10-8-9-18(26)14-19)25(30)20-15-21(27)23(16-22(20)29)28-12-6-4-5-7-13-28/h8-10,14-17H,2-7,11-13H2,1H3
• InChI Key： DUEZZZJFYICARB-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(C=C(F)C(N3CCCCCC3)=C2)C(=O)C(S(C2=CC=CC(Cl)=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 490.1493198g/mol
• Monoisotopic Mass: 490.1493198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 681.3±55.0 °C(Predicted)
• pka: 1.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one

Introduction to 7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 892759-06-7)

7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 892759-06-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural composition of this molecule incorporates several key functional groups, including an azepan-1-yl moiety, a butyl side chain, a 3-chlorobenzenesulfonyl group, and a fluoro substituent on the dihydroquinolinone core. These elements contribute to its complex pharmacophore and influence its interactions with biological targets.

The azepan-1-yl group is a cyclic amine structure that often enhances solubility and bioavailability in drug candidates. Its presence in this compound suggests potential for favorable pharmacokinetic properties, which are crucial for the development of effective pharmaceuticals. The butyl side chain adds another layer of complexity, influencing both the physical properties of the molecule and its metabolic stability. This chain can modulate lipophilicity and binding affinity, making it a critical factor in drug design.

The 3-chlorobenzenesulfonyl group is a sulfonamide derivative that is frequently employed in medicinal chemistry due to its ability to enhance binding interactions with biological targets. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chlorine atom at the para position of the benzene ring further increases the electrophilicity of the sulfonyl group, potentially enhancing its reactivity and binding affinity. This feature makes the compound an attractive candidate for further exploration in drug discovery.

The fluoro substituent at the 6-position of the dihydroquinolinone core is another key feature that contributes to the unique properties of this molecule. Fluorine atoms are often incorporated into drug molecules to improve metabolic stability, enhance binding affinity, and modulate pharmacokinetic profiles. In this context, the fluorine atom in 7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one likely plays a role in optimizing the compound's interaction with biological targets while minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and potential biological targets. These studies suggest that the combination of functional groups in 7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one may result in high-affinity binding to specific enzymes or receptors involved in various disease pathways. For instance, preliminary computational studies indicate that this molecule could interact with enzymes implicated in cancer progression or inflammatory responses.

In vitro studies have begun to explore the biological activity of this compound across multiple therapeutic areas. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders, cardiovascular diseases, and metabolic conditions. The presence of multiple pharmacophoric elements makes it a versatile scaffold for further derivatization and optimization. Researchers are exploring strategies to modify specific functional groups while maintaining or enhancing biological activity.

The synthesis of 7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one presents unique challenges due to its complex structure. Multistep synthetic routes are required to introduce each functional group with high precision. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have made it possible to streamline these processes and improve yields. These innovations are crucial for enabling large-scale production and further exploration of the compound's potential.

The development of new pharmaceuticals relies heavily on understanding the structure-property relationships that govern biological activity. In the case of 7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one, ongoing research aims to elucidate how modifications to its core structure influence its pharmacological effects. By correlating structural features with biological outcomes, scientists can identify key residues responsible for activity and design more effective derivatives.

Collaborative efforts between synthetic chemists and biologists are essential for maximizing the therapeutic potential of this compound. Integrating experimental data with computational modeling allows researchers to predict how changes in structure will affect biological activity. This interdisciplinary approach accelerates the drug discovery process by narrowing down promising candidates for further investigation.

The future prospects for 7-(azepan-1-yl)-1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-1,4-dihydroquinolin-4-one remain highly promising as research continues to uncover new therapeutic applications. Its unique combination of functional groups positions it as a valuable scaffold for developing novel treatments against various diseases. As our understanding of biological mechanisms evolves, so too will our ability to harness compounds like this one for therapeutic benefit.